Cas no 2138109-69-8 ((5-bromo-1,3-thiazol-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (5-bromo-1,3-thiazol-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138109-69-8
• MF: C₉H₁₃BrF₃N₃S
• MW: 332.183830022812
• CID: 6385615
• PubChem ID: 165794894
• Update Time: 2025-05-27

(5-bromo-1,3-thiazol-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1,3-thiazol-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• EN300-1179385
• 2138109-69-8
• [(5-bromo-1,3-thiazol-2-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine

• Inchi： 1S/C9H13BrF3N3S/c1-14-2-3-16(6-9(11,12)13)5-8-15-4-7(10)17-8/h4,14H,2-3,5-6H2,1H3
• InChI Key： NDEYWNTZSPIWRE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CN(CC(F)(F)F)CCNC)S1

Computed Properties

• Exact Mass: 330.99657g/mol
• Monoisotopic Mass: 330.99657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.4Ų

Additional information on (5-bromo-1,3-thiazol-2-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Comprehensive Overview of (5-bromo-1,3-thiazol-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138109-69-8)

The compound (5-bromo-1,3-thiazol-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138109-69-8) is a specialized thiazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5-bromo-1,3-thiazole core and a trifluoroethylamine side chain, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of CAS No. 2138109-69-8 is its heterocyclic framework, which is commonly found in compounds with antimicrobial, antiviral, and anticancer properties. The presence of a bromine atom at the 5-position of the thiazole ring enhances its reactivity, enabling further functionalization. This characteristic aligns with current trends in precision chemistry, where researchers seek modular building blocks for targeted molecular design. The compound's methylamino and trifluoroethyl groups also contribute to its lipophilicity, a critical factor in bioavailability optimization.

In the context of green chemistry, (5-bromo-1,3-thiazol-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine has garnered attention for its potential role in sustainable synthesis. Fluorinated compounds like this are increasingly important in crop protection and pharmaceuticals, as they often exhibit enhanced metabolic stability. Recent studies highlight the growing demand for fluorine-containing intermediates, driven by their applications in PET imaging and central nervous system (CNS) drug development.

The synthesis and characterization of CAS No. 2138109-69-8 involve advanced techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity, which is essential for its use in high-throughput screening (HTS) platforms. As the pharmaceutical industry shifts toward fragment-based drug design, compounds with well-defined structural motifs like this thiazole derivative are becoming indispensable tools for medicinal chemists.

From a commercial perspective, (5-bromo-1,3-thiazol-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine is part of a broader market trend favoring custom synthesis and building block libraries. Its CAS number (2138109-69-8) is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic research and industrial R&D. The compound’s versatility also makes it a candidate for catalysis studies, particularly in reactions involving C-C bond formation.

Looking ahead, the demand for specialty chemicals like CAS No. 2138109-69-8 is expected to rise, fueled by advancements in personalized medicine and agrochemical innovation. Its structural features align with emerging needs in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two hot topics in modern drug discovery. As such, this compound exemplifies the intersection of chemical diversity and therapeutic potential.

In summary, (5-bromo-1,3-thiazol-2-yl)methyl 2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138109-69-8) represents a compelling case study in the value of heterocyclic chemistry. Its multifaceted applications—from lead compound optimization to material science—underscore its importance in contemporary scientific endeavors. Researchers and industry professionals alike will continue to explore its potential, driven by the ever-evolving challenges of molecular innovation.